Cas no 2228832-42-4 (1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine
• CAS No: 2228832-42-4
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5875451
• PubChem ID: 165758132
• Update Time: 2025-05-21

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine
• EN300-1940071
• 1-{[3-fluoro-4-(trifluoromethyl)phenyl]methyl}-N-methylcyclopropan-1-amine
• 2228832-42-4

• Inchi： 1S/C12H13F4N/c1-17-11(4-5-11)7-8-2-3-9(10(13)6-8)12(14,15)16/h2-3,6,17H,4-5,7H2,1H3
• InChI Key： HJGKNWVZRHJHCN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC1(CC1)NC

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine

Introduction to 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine (CAS No. 2228832-42-4)

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine, identified by its CAS number 2228832-42-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluoro-substituted aromatic ring and a trifluoromethyl group, both of which are known to enhance the pharmacological properties of the molecule. The presence of a cyclopropane ring further contributes to its distinct chemical profile, making it a subject of extensive research for potential therapeutic applications.

The fluoro-substituent in the aromatic ring is a critical feature that influences the compound's metabolic stability, binding affinity, and overall bioavailability. Fluorine atoms are renowned for their ability to modulate electronic and steric properties, often leading to improved drug-like characteristics. In particular, the 3-fluoro-4-(trifluoromethyl)phenylmethyl moiety is a hallmark in drug design due to its role in enhancing lipophilicity and reducing metabolic degradation. These attributes make the compound an attractive candidate for further exploration in the development of novel pharmaceutical agents.

The trifluoromethyl group attached to the aromatic ring further complements the pharmacokinetic profile of 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine. This group is well-documented for its ability to increase metabolic stability and binding interactions with biological targets. The combination of both fluoro and trifluoromethyl substituents creates a molecule with enhanced physicochemical properties, including improved solubility and reduced susceptibility to enzymatic degradation. These characteristics are particularly valuable in drug discovery, where optimizing pharmacokinetic parameters is essential for achieving therapeutic efficacy.

The N-methylcyclopropan-1-amine portion of the molecule introduces a secondary amine functionality, which can serve as a crucial pharmacophore for interacting with biological receptors. The cyclopropane ring itself is a known scaffold in medicinal chemistry, often employed to constrain molecular conformation and improve binding affinity. The presence of an N-methyl group further enhances the compound's potential as a drug candidate by influencing its electronic distribution and solubility profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine. These studies have highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacological entities. For instance, researchers have explored its utility in generating derivatives with enhanced binding affinity for specific biological targets, such as enzymes and receptors involved in inflammatory pathways.

The compound's unique structural features have also sparked interest in its potential applications beyond traditional pharmaceuticals. Researchers are investigating its role as a building block in materials science, particularly in the development of advanced polymers and coatings that exhibit improved thermal stability and mechanical strength. The presence of fluorinated aromatic rings and cyclopropane moieties makes this compound a promising candidate for creating novel materials with tailored properties.

In terms of synthetic methodologies, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine has been synthesized through multi-step organic reactions that highlight the versatility of modern synthetic chemistry techniques. The synthesis involves key steps such as fluorination, trifluoromethylation, and cyclopropanation, each contributing to the formation of its distinctive structure. These synthetic strategies not only demonstrate the compound's feasibility but also provide valuable insights into optimizing similar molecular architectures for future drug development.

From a biological perspective, preliminary studies on 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine have revealed intriguing interactions with various biological targets. Researchers have observed promising activity against enzymes implicated in metabolic disorders and inflammatory conditions. The compound's ability to modulate these enzymatic pathways suggests its potential as a lead compound for developing treatments targeting such diseases. Further investigation into its mechanism of action will be crucial in elucidating its therapeutic relevance.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the evaluation process for 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine. These approaches allow researchers to rapidly assess its binding affinity and selectivity against a wide range of biological targets, thereby streamlining the identification of promising candidates for clinical development. The compound's unique structural features make it an ideal candidate for these high-throughput assays, where rapid evaluation can provide valuable insights into its potential therapeutic applications.

As research continues to evolve, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine is poised to play a significant role in advancing our understanding of molecular interactions within biological systems. Its structural complexity and diverse functional groups offer numerous opportunities for innovation in both pharmaceuticals and materials science. By leveraging state-of-the-art synthetic methods and computational tools, researchers can explore new avenues for developing next-generation therapeutics that address complex diseases with greater precision.